Cas no 2137611-25-5 (sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate)

• Product Name: sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate
• CAS No: 2137611-25-5
• MF: C₅H₆N₃NaO₄S
• MW: 227.173610210419
• CID: 6069286
• PubChem ID: 165953998
• Update Time: 2025-05-24

sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137611-25-5
• EN300-722784
• sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate

• Inchi： 1S/C5H7N3O4S.Na/c1-2-7-3-4(13(11)12)5(6-7)8(9)10;/h3H,2H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： QSWFBYFRYAZAAU-UHFFFAOYSA-M
• SMILES： S(C1C([N+](=O)[O-])=NN(C=1)CC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 226.99767114g/mol
• Monoisotopic Mass: 226.99767114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Additional information on sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate

Sodium 1-Ethyl-3-Nitro-1H-Pyrazole-4-Sulfinate: A Comprehensive Overview

Sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate, identified by the CAS number 2137611-25-5, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of sulfonates and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the nitro group at position 3 and the ethyl substituent at position 1 introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate typically involves multi-step reactions, including nucleophilic substitution, oxidation, and sulfonation. Recent studies have explored optimized synthetic pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The pyrazole moiety is well-known for its pharmacological activity, particularly in anti-inflammatory and antitumor agents. The nitro group further enhances its potential as a bioisostere, offering opportunities for modulating biological activity through strategic substitution patterns. Recent research has highlighted its role in inhibiting specific kinase enzymes, making it a candidate for targeted therapies.

In addition to pharmaceutical applications, sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate has shown potential in materials science. Its sulfonate group facilitates ion exchange properties, making it suitable for use in ion-exchange resins and membrane technologies. Moreover, the compound's stability under various pH conditions makes it a viable option for environmental remediation applications, such as removing heavy metals from aqueous solutions.

Recent advancements in computational chemistry have enabled detailed studies of the molecular structure and reactivity of sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate. Quantum mechanical calculations have provided insights into its electronic distribution and reactivity trends, aiding in the design of more efficient synthetic routes. These studies also underscore the importance of steric effects in determining the compound's reactivity and selectivity.

From an environmental perspective, understanding the fate and transport of sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate is crucial for assessing its potential impact on ecosystems. Research indicates that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in natural environments. This information is valuable for developing guidelines on safe handling and disposal practices.

In conclusion, sodium 1-ethyl-3-nitro-1H-pyrazole-4-sulfinate (CAS No. 2137611-25